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molecular formula C7H11N3O2 B1581661 Ethyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate CAS No. 31037-02-2

Ethyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate

Cat. No. B1581661
CAS RN: 31037-02-2
M. Wt: 169.18 g/mol
InChI Key: MEUSJJFWVKBUFP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07728029B2

Procedure details

To a mixture of t-butyl nitrite (29.5 mL, 248 mmol), cuprous chloride (17.6 g, 177.8 mmol) and anhydrous acetonitrile (490 mL) was added 5-amino-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester (25 g, 148 mmol) in portions over 30 minutes at 0° C. The reaction mixture was stirred at room temperature for 1 h, then at 65° C. for 1 h. The mixture was then poured into 6N HCl (600 mL) and extracted with dichloromethane. The aqueous phase was extracted three times with dichloromethane. The combined organic phases were concentrated in vacuo, and the crude residue was purified by flash chromatography eluting with a gradient of 0-20% ethyl acetate/hexanes, then 20% ethyl acetate/hexanes to give 5-chloro-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester (18 g, 64%).
Name
t-butyl nitrite
Quantity
29.5 mL
Type
reactant
Reaction Step One
[Compound]
Name
cuprous chloride
Quantity
17.6 g
Type
reactant
Reaction Step One
Name
acetonitrile
Quantity
490 mL
Type
solvent
Reaction Step One
Name
5-amino-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester
Quantity
25 g
Type
reactant
Reaction Step Two
Name
HCl
Quantity
600 mL
Type
reactant
Reaction Step Three
[Compound]
Name
ethyl acetate hexanes
Yield
20%
Name
5-chloro-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester
Yield
64%

Identifiers

REACTION_CXSMILES
N(OC(C)(C)C)=O.[CH2:8]([O:10][C:11]([C:13]1[CH:14]=[N:15][N:16]([CH3:19])[C:17]=1N)=[O:12])[CH3:9].[ClH:20]>C(#N)C>[CH2:8]([O:10][C:11]([C:13]1[CH:14]=[N:15][N:16]([CH3:19])[C:17]=1[Cl:20])=[O:12])[CH3:9]

Inputs

Step One
Name
t-butyl nitrite
Quantity
29.5 mL
Type
reactant
Smiles
N(=O)OC(C)(C)C
[Compound]
Name
cuprous chloride
Quantity
17.6 g
Type
reactant
Smiles
Name
acetonitrile
Quantity
490 mL
Type
solvent
Smiles
C(C)#N
Step Two
Name
5-amino-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester
Quantity
25 g
Type
reactant
Smiles
C(C)OC(=O)C=1C=NN(C1N)C
Step Three
Name
HCl
Quantity
600 mL
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred at room temperature for 1 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WAIT
Type
WAIT
Details
at 65° C. for 1 h
Duration
1 h
EXTRACTION
Type
EXTRACTION
Details
extracted with dichloromethane
EXTRACTION
Type
EXTRACTION
Details
The aqueous phase was extracted three times with dichloromethane
CONCENTRATION
Type
CONCENTRATION
Details
The combined organic phases were concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
the crude residue was purified by flash chromatography
WASH
Type
WASH
Details
eluting with a gradient of 0-20% ethyl acetate/hexanes

Outcomes

Product
Details
Reaction Time
 1 h
[Compound]
Name
ethyl acetate hexanes
Type
product
Smiles
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 20%
Name
5-chloro-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester
Type
product
Smiles
C(C)OC(=O)C=1C=NN(C1Cl)C
Measurements
Type Value Analysis
AMOUNT: MASS 18 g
YIELD: PERCENTYIELD 64%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.